Cas no 1218-51-5 (alpha-Isoaphylline)

• Product Name: alpha-Isoaphylline
• CAS No: 1218-51-5
• MF: C₁₅H₂₄N₂O
• MW: 248.363863945007
• CID: 144297
• Update Time: 2024-02-29

alpha-Isoaphylline Chemical and Physical Properties

Names and Identifiers

• 7,14-Methano-2H,6H-dipyrido[1,2-a:1',2'-e][1,5]diazocin-6-one,dodecahydro-, (7R,7aR,14S,14aR)-
• (7R)-1,3,4,7,7aα,8,9,10,11,13,14,14aα-Dodecahydro-7α,14α-methano-2H,6H-dipyrido[1,2-a:1',2'-e][1,5]diazocin-6-one
• 11-Epiaphylline
• 17-Oxo-α-isosparteine
• Epiaphylline
• α-Isoaphylline
• alpha-Isoaphylline
• i17-Oxo-alpha-Isosparteine

• Inchi： 1S/C15H24N2O/c18-15-12-9-11(13-5-2-4-8-17(13)15)10-16-7-3-1-6-14(12)16/h11-14H,1-10H2/t11-,12+,13+,14+/m0/s1
• InChI Key： YQMWQSMYVPLYDI-REWJHTLYSA-N
• SMILES： O=C1[C@@H]2C[C@@H](CN3CCCC[C@@H]32)[C@H]2CCCCN21

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 356
• Topological Polar Surface Area: 23.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Lupin alkaloids Sparteine, lupanine, and related alkaloids